Cas no 2172129-69-8 ((4-chloro-3-methylphenyl)methyl(pentyl)amine)
(4-chloro-3-methylphenyl)methyl(pentyl)amine Chemical and Physical Properties
Names and Identifiers
-
- (4-chloro-3-methylphenyl)methyl(pentyl)amine
- 2172129-69-8
- [(4-chloro-3-methylphenyl)methyl](pentyl)amine
- EN300-1283463
-
- Inchi: 1S/C13H20ClN/c1-3-4-5-8-15-10-12-6-7-13(14)11(2)9-12/h6-7,9,15H,3-5,8,10H2,1-2H3
- InChI Key: YCFUKHRJNIVEQG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C)CNCCCCC
Computed Properties
- Exact Mass: 225.1284273g/mol
- Monoisotopic Mass: 225.1284273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 12Ų
(4-chloro-3-methylphenyl)methyl(pentyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1283463-0.05g |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 0.05g |
$719.0 | 2023-05-23 | ||
| Enamine | EN300-1283463-0.1g |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 0.1g |
$755.0 | 2023-05-23 | ||
| Enamine | EN300-1283463-0.25g |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 0.25g |
$789.0 | 2023-05-23 | ||
| Enamine | EN300-1283463-0.5g |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 0.5g |
$823.0 | 2023-05-23 | ||
| Enamine | EN300-1283463-1.0g |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 1g |
$857.0 | 2023-05-23 | ||
| Enamine | EN300-1283463-2.5g |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 2.5g |
$1680.0 | 2023-05-23 | ||
| Enamine | EN300-1283463-5.0g |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 5g |
$2485.0 | 2023-05-23 | ||
| Enamine | EN300-1283463-10.0g |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 10g |
$3683.0 | 2023-05-23 | ||
| Enamine | EN300-1283463-50mg |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 50mg |
$348.0 | 2023-10-01 | ||
| Enamine | EN300-1283463-100mg |
[(4-chloro-3-methylphenyl)methyl](pentyl)amine |
2172129-69-8 | 100mg |
$364.0 | 2023-10-01 |
(4-chloro-3-methylphenyl)methyl(pentyl)amine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on (4-chloro-3-methylphenyl)methyl(pentyl)amine
Recent Advances in the Study of (4-chloro-3-methylphenyl)methyl(pentyl)amine (CAS: 2172129-69-8) in Chemical Biology and Pharmaceutical Research
The compound (4-chloro-3-methylphenyl)methyl(pentyl)amine (CAS: 2172129-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications. The information presented herein is derived from peer-reviewed studies and industry reports published within the last two years, ensuring the relevance and accuracy of the data.
Recent studies have highlighted the role of (4-chloro-3-methylphenyl)methyl(pentyl)amine as a promising scaffold for the development of novel bioactive molecules. Its chemical structure, characterized by a chloro-methylphenyl group and a pentylamine moiety, offers a versatile platform for modifications aimed at enhancing its pharmacological profile. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and catalytic transformations, to optimize the yield and purity of this compound. Notably, the use of green chemistry principles has been emphasized to minimize environmental impact during synthesis.
Pharmacological investigations have revealed that (4-chloro-3-methylphenyl)methyl(pentyl)amine exhibits significant activity in modulating specific biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. In vitro and in vivo studies have demonstrated its potential as an analgesic and anti-inflammatory agent, with preliminary data suggesting a favorable safety profile. Moreover, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders, although further studies are required to elucidate its mechanisms of action and long-term effects.
In addition to its therapeutic potential, recent research has explored the compound's utility as a chemical probe for studying biological systems. Its fluorescent derivatives have been employed in imaging studies to track cellular processes and protein interactions, providing valuable insights into disease mechanisms. These applications underscore the compound's versatility and its potential to bridge the gap between basic research and clinical translation.
Despite these promising findings, challenges remain in the development of (4-chloro-3-methylphenyl)methyl(pentyl)amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to accelerate the translation of these discoveries into viable drug candidates. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties and the exploration of novel formulations to enhance its delivery and efficacy.
In conclusion, (4-chloro-3-methylphenyl)methyl(pentyl)amine (CAS: 2172129-69-8) represents a compelling area of study in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities position it as a valuable tool for drug discovery and biological research. Continued investigation into its mechanisms and applications will undoubtedly contribute to the advancement of therapeutic strategies and our understanding of complex biological systems.
2172129-69-8 ((4-chloro-3-methylphenyl)methyl(pentyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)